Cas no 14003-66-8 (5-Methyl-4-nitroimidazole)

5-Methyl-4-nitroimidazole Properties

Names and Identifiers

• 4-Methyl-5-nitro-1H-imidazole
• 4-Methyl-5-Nitroimidazole
• 5-Methyl-4-nitroimid
• 5-Methyl-4-nitroimidazole
• 3-(2-Chlorophenyl)propionitrile
• 5-methyl-4-nitro-1H-imidazole
• rp8549
• 5-methyl-4-nitro-imidazol
• 4-methyl-5-nitro-imidazol
• 4-NITRO-5-METHYL IMIDAZOLE
• Imidazole, 5-methyl-4-nitro-
• 4-methyl-5-nitro-1h-imidazol
• 1H-Imidazole, 4-methyl-5-nitro-
• Imidazole, 4-methyl-5-nitro-
• RP 8549
• 5PUL8BW840
• WSYOWIMKNNMEMZ-UHFFFAOYSA-N
• Imidazole, 4(or 5)-methyl-5(or 4)-nitro-
• 1H-Imidazole,4-methyl-5-nitro-
• ZER
• EINECS 237-809-5
• 14003-66-8
• AKOS005266788
• NSC-156634
• BCP27561
• NSC 156634
• J-007347
• AS-19595
• J-515765
• A15222
• UNII-5PUL8BW840
• NSC156634
• NS00024539
• MFCD01721395
• 5-Methyl-4-nitroimidazole, 98%
• W11135
• (4,4-Dimethyl-2,5-dioxo-imidazolidin-1-yl)-aceticacid
• DTXSID0065694
• SCHEMBL892031
• EN300-123249
• Q27262708
• METHYL-5-NITROIMIDAZOLE, 4-
• AKOS015900829
• CS-0039130
• SY016742
• AMY11941
• 4-METHYL-5-NITRO-1H-IMIDAZOLE
• DTXCID1034551
• STK782807
• 4-Methyl-5-nitroimidazole; NSC 156634; RP 8549
• 4-Methyl-5-nitroimidazole
• Imidazole, 4(or 5)-methyl-5(or 4)-nitro-(7CI)
• 5-METHYL-4-NITROIMIDAZOLE
• +Expand

• MDL： MFCD01721395
• InChIKey： WSYOWIMKNNMEMZ-UHFFFAOYSA-N
• Inchi： 1S/C4H5N3O2/c1-3-4(7(8)9)6-2-5-3/h2H,1H3,(H,5,6)
• SMILES： [O-][N+](C1=C(C([H])([H])[H])N=C([H])N1[H])=O

Computed Properties

• Exact Mass: 127.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.038176
• Heavy Atom Count: 9
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 74.5

Experimental Properties

• LogP: 1.14950
• PSA: 74.50000
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 296.4℃ at 760 mmHg
• Melting Point: 249 °C (lit.)
• Flash Point: 130.2℃
• Color/Form: Not available
• Solubility: Not available
• Density: 1.4748 (rough estimate)

5-Methyl-4-nitroimidazole Security Information

• Symbol: GHS07
• RTECS：NI7562000
• WGK Germany：3
• Safety Instruction： 26-36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

5-Methyl-4-nitroimidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%